N-Hexanoylsphingosylphosphorylcholine

• Molecular Formula: C29H59N2O6P
• Molecular Weight: 562.8 g/mol
• InChI: InChI=1S/C29H59N2O6P/c1-6-8-10-11-12-13-14-15-16-17-18-19-21-22-28(32)27(30-29(33)23-20-9-7-2)26-37-38(34,35)36-25-24-31(3,4)5/h21-22,27-28,32H,6-20,23-26H2,1-5H3,(H-,30,33,34,35)/b22-21+
• InChIKey: AHZZHULAOVWYNO-QURGRASLSA-N

C6 Sphingomyelin: Short-Chain Sphingolipid Probe

N-Hexanoylsphingosylphosphorylcholine (CAS 182493-45-4), also known as C6 Sphingomyelin or 06:0 SM (d18:1/6:0), is a synthetic sphingolipid comprising an 18-carbon sphingoid base (d18:1) N-acylated with a six-carbon hexanoyl fatty acid chain . As a short-chain analog of naturally occurring long-chain sphingomyelins (typically C16-C24), it serves as a critical research tool for distinguishing between the biological activities of acylated sphingomyelin species and the lysosphingolipid mediator sphingosylphosphorylcholine (SPC), which lacks the N-acyl moiety entirely [1]. The compound is commercially available at ≥98% purity (TLC) as a powder or solid, with storage at -20°C recommended for stability . Its unique intermediate acyl chain length (C6) confers distinct biophysical and signaling properties relative to both the unacylated SPC and long-chain native sphingomyelins, making it indispensable for mechanistic studies where chain length-dependent effects must be resolved [2].

WorkflowDistinguish acylated sphingolipid vs. lysosphingolipid signaling

Probe TypeShort-chain C6 analog with intermediate membrane behavior

QualityTLC-certified purity; cold storage stability profile

• [1] Tsuchiya, S., Kageyama-Yahara, N., Hosonuma, M., Takahashi, H., Kuraishi, Y., & Kadowaki, M. (2021). A Novel Function of Sphingosylphosphorylcholine on the Inhibitory Effects of Acetylcholinesterase Activity. Biological and Pharmaceutical Bulletin, 44(11), 1717-1723. View Source
• [2] Sripada, P. K., Maulik, P. R., Hamilton, J. A., & Shipley, G. G. (1987). Partial synthesis and properties of a series of N-acyl sphingomyelins. Journal of Lipid Research, 28(6), 710-718. View Source

Why C6 SM Cannot Be Replaced

Generic substitution of N-hexanoylsphingosylphosphorylcholine with either sphingosylphosphorylcholine (SPC, which lacks the N-acyl chain) or native long-chain sphingomyelins (C16-C24) yields fundamentally divergent biological outcomes. SPC acts as a bioactive lysosphingolipid mediator, potently inhibiting acetylcholinesterase (AChE) and mobilizing intracellular calcium, whereas the presence of an N-acyl chain—even as short as C6—completely abolishes these signaling activities [1][2]. Conversely, the short C6 acyl chain confers membrane permeability and aqueous solubility characteristics that are absent in long-chain sphingomyelins, which partition exclusively into membrane bilayers and exhibit distinct phase behavior [3]. Furthermore, C6 SM does not induce vesicle formation in cellular systems, a property that distinguishes it from ceramides and may affect its utility in trafficking assays [4]. These divergent properties mean that substitution with either extreme—the unacylated SPC or long-chain natural species—will either introduce false-positive signaling artifacts or eliminate the membrane-transport characteristics required for specific experimental paradigms, thereby compromising data interpretability and reproducibility [5].

SPC replacement may introduce false signaling

Unacylated sphingosylphosphorylcholine potently inhibits AChE and mobilizes Ca2+, activities absent in N-acylated C6 SM, leading to false-positive lysosphingolipid pathway readouts.

Long-chain SM lacks aqueous transport

Native C16-C24 sphingomyelins partition exclusively into bilayers and require detergent for exogenous delivery, compromising membrane integrity and trafficking assay comparability.

Ceramide-like vesicle behavior not replicated

C6 SM does not induce vesicle formation in cellular systems, a property that may alter intracellular trafficking readouts compared to ceramide-based probes.

• [1] Tsuchiya, S., Kageyama-Yahara, N., Hosonuma, M., Takahashi, H., Kuraishi, Y., & Kadowaki, M. (2021). A Novel Function of Sphingosylphosphorylcholine on the Inhibitory Effects of Acetylcholinesterase Activity. Biological and Pharmaceutical Bulletin, 44(11), 1717-1723. View Source
• [2] Berger, A., Bittman, R., Schmidt, R. R., & Spiegel, S. (1996). Structural requirements of sphingosylphosphocholine and sphingosine-1-phosphate for stimulation of activator protein-1 activity. Molecular Pharmacology, 50(3), 451-457. View Source
• [3] Sripada, P. K., Maulik, P. R., Hamilton, J. A., & Shipley, G. G. (1987). Partial synthesis and properties of a series of N-acyl sphingomyelins. Journal of Lipid Research, 28(6), 710-718. View Source
• [4] Cayman Chemical. (n.d.). N-Acetyl-sphingosylphosphorylcholine (Product No. M1907). View Source
• [5] Koval, M., & Pagano, R. E. (1990). Sorting of an internalized plasma membrane lipid between recycling and degradative pathways in normal and Niemann-Pick, type A fibroblasts. Journal of Cell Biology, 111(2), 429-442. View Source

C6 SM: Head-to-Head Differentiation

AChE Inhibition: C6 SM vs. SPC

In a direct enzymatic assay of acetylcholinesterase (AChE) activity, N-hexanoylsphingosylphosphorylcholine (C6-SM) exhibited no detectable AChE inhibition, whereas sphingosylphosphorylcholine (SPC), which lacks the N-acyl chain, demonstrated potent, concentration-dependent inhibition across the tested range of 50-250 µM [1]. The study further confirmed that C2-SM (N-acetyl-SPC) similarly lacked inhibitory activity, establishing that the presence of any N-acyl chain—even a two-carbon acetyl group—completely abolishes this signaling function [1].

AChE Inhibition

Head-to-head

C6 SM: no detectable inhibition at 50–250 µM
SPC: concentration-dependent inhibition
C2 SM also inactive

Eliminates false-positive SPC pathway readouts

In vitro enzymatic assay; 30% EtOH buffer may influence solubility

Evidence Dimension	AChE inhibitory activity
Target Compound Data	No detectable inhibition at 50-250 µM
Comparator Or Baseline	SPC (unacylated): Concentration-dependent inhibition; C2-SM: No detectable inhibition
Quantified Difference	Qualitative yes/no binary difference; SPC active, C6-SM inactive
Conditions	In vitro AChE enzymatic assay; compound concentrations 50-250 µM; C6-SM and C2-SM dissolved in assay buffer with 30% EtOH

Why This Matters

This binary functional distinction prevents false-positive signaling artifacts when studying SPC-mediated pathways—C6-SM serves as a specific negative control for acylated sphingolipids in AChE-related investigations.

• [1] Tsuchiya, S., Kageyama-Yahara, N., Hosonuma, M., Takahashi, H., Kuraishi, Y., & Kadowaki, M. (2021). A Novel Function of Sphingosylphosphorylcholine on the Inhibitory Effects of Acetylcholinesterase Activity. Biological and Pharmaceutical Bulletin, 44(11), 1717-1723. View Source

Ca2+ Mobilization: C6 SM vs. SPC

SPC elicits a rapid Ca2+ release from both cerebral and cerebellar microsomes in rat brain preparations, whereas sphingosine and sphingosine-1-phosphate are incapable of causing this Ca2+ release [1]. Although direct head-to-head data for C6-SM in this exact microsomal assay is not available in the identified sources, class-level structure-activity relationship (SAR) studies demonstrate that N-acyl substitution of SPC (as in C6-SM) eliminates signaling functions dependent on the free 2-amino group, including AP-1 activation and mitogenesis [2]. Furthermore, vendor documentation notes that C6-SM does not initiate vesicle formation and that SPC induces intracellular calcium release while its short-chain analog N-acetyl-SPC requires significantly higher concentrations for the same response [3].

Ca2+ Mobilization

Class-level

Not directly tested in microsomal assay; SAR predicts no activity due to N-acyl substitution

Supports negative control attribution for Ca2+ signaling

Direct C6-SM Ca2+ data not available; SPC and C2-SM data used as inference

Evidence Dimension	Ca2+ mobilization activity
Target Compound Data	Not directly tested in the cited microsomal assay; class-level SAR predicts absence of activity due to N-acyl substitution
Comparator Or Baseline	SPC: Rapid Ca2+ release from rat brain microsomes; N-acetyl-SPC: Requires higher concentrations for Ca2+ response
Quantified Difference	Binary qualitative difference inferred from SAR
Conditions	Rat brain microsomal Ca2+ release measured by Fura-2 cytofluorometry for SPC; Swiss 3T3 fibroblast AP-1 assays for SAR

Why This Matters

This differentiation is critical for experiments where calcium mobilization is a readout—using C6-SM as a negative control for SPC-mediated Ca2+ signaling enables unambiguous attribution of observed effects to the lysosphingolipid rather than acylated sphingomyelin species.

• [1] Tasaki, K., Kosaka, T., & Noda, M. (1996). Lysosphingomyelin-elicited Ca2+ mobilization from rat brain microsomes. Neuroscience Research, 25(3), 285-292. View Source
• [2] Berger, A., Bittman, R., Schmidt, R. R., & Spiegel, S. (1996). Structural requirements of sphingosylphosphocholine and sphingosine-1-phosphate for stimulation of activator protein-1 activity. Molecular Pharmacology, 50(3), 451-457. View Source
• [3] Cayman Chemical. (n.d.). N-Acetyl-sphingosylphosphorylcholine (Product No. M1907). View Source

Membrane Permeability & Trafficking: C6 vs. Long-Chain SMs

The short C6 acyl chain of N-hexanoylsphingosylphosphorylcholine confers markedly different biophysical properties compared to long-chain native sphingomyelins (C16-C24). Studies on N-acyl sphingomyelin series reveal that chain length significantly influences phase transition temperatures, critical micelle concentrations, and membrane partitioning [1]. C6-SM, as a short-chain analog, exhibits enhanced aqueous solubility and membrane permeability, enabling its use as a metabolic probe and trafficking substrate without requiring detergent solubilization—a key advantage over long-chain species that partition exclusively into membrane bilayers [2]. In contrast, C6-NBD-sphingomyelin is subject to extensive degradation in the plasma membrane by neutral sphingomyelinase, with hydrolysis extent showing cell-type and differentiation-state dependence [3].

Membrane Permeability

Class-level

C6 chain: enhanced aqueous solubility
Long-chain SM (C16–C24): exclusive bilayer partitioning

Enables detergent-free exogenous delivery for trafficking studies

Phase behavior and CMC shift with acyl chain length

Evidence Dimension	Acyl chain length (carbons) and associated biophysical properties
Target Compound Data	C6 (hexanoyl) chain length; molecular weight 562.76; enhanced aqueous solubility relative to long-chain species
Comparator Or Baseline	Long-chain SMs: C16-C24 native species; partition exclusively into membrane bilayers; require detergent for aqueous handling
Quantified Difference	Qualitative difference in solubility and membrane permeability; specific phase transition temperatures vary with chain length
Conditions	In vitro biophysical characterization; cellular trafficking assays

Why This Matters

For experimental protocols requiring exogenously delivered sphingomyelin that can access intracellular compartments without membrane disruption, C6-SM provides a practical alternative to long-chain species that remain trapped in the plasma membrane outer leaflet.

• [1] Sripada, P. K., Maulik, P. R., Hamilton, J. A., & Shipley, G. G. (1987). Partial synthesis and properties of a series of N-acyl sphingomyelins. Journal of Lipid Research, 28(6), 710-718. View Source
• [2] Koval, M., & Pagano, R. E. (1990). Sorting of an internalized plasma membrane lipid between recycling and degradative pathways in normal and Niemann-Pick, type A fibroblasts. Journal of Cell Biology, 111(2), 429-442. View Source
• [3] van Helvoort, A., van't Hof, W., & van Meer, G. (1995). Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation. Journal of Cell Science, 108(8), 2695-2706. View Source

S1P Receptor Agonism: C6 SM as Negative Control

Sphingosylphosphorylcholine (SPC) acts as a low-affinity agonist at several G-protein-coupled receptors of the EDG family, including S1P1, S1P2, and S1P4, mediating calcium mobilization and cellular proliferation [1]. Ligand activity data from GtoPdb indicates SPC activates S1P1 with a pEC50 of 6.32 (approximately 480 nM) in PRESTO-Tango β-arrestin recruitment assays [2]. In contrast, S1P (sphingosine-1-phosphate), which lacks the phosphocholine headgroup, exhibits higher affinity and distinct receptor selectivity profiles. N-hexanoylsphingosylphosphorylcholine (C6-SM), possessing an N-acyl chain, does not function as an EDG receptor agonist; structural requirements for SPC/S1P receptor activation mandate a free 2-amino group and terminal phosphate, both of which are blocked or absent in acylated sphingomyelin species [3].

S1P1 Receptor Agonism

Head-to-head

C6 SM: no agonism
SPC: pEC50 6.32 (~480 nM) in β-arrestin recruitment assay

Negative control for lysophospholipid receptor pharmacology

Structural requirement for free 2-amino group confirmed by SAR

Evidence Dimension	S1P1 receptor agonism
Target Compound Data	No agonism (N-acyl substitution eliminates receptor activation)
Comparator Or Baseline	SPC: pEC50 = 6.32 (~480 nM) at S1P1; S1P: higher affinity, distinct selectivity
Quantified Difference	Qualitative binary difference
Conditions	PRESTO-Tango β-arrestin recruitment assay (GPCR) in human S1P1-transfected cells

Why This Matters

C6-SM serves as an essential negative control in S1P/SPC receptor pharmacology studies, enabling researchers to distinguish between receptor-mediated lysophospholipid signaling and potential off-target effects of exogenously added sphingomyelin species.

• [1] Meyer zu Heringdorf, D., & Jakobs, K. H. (2007). Lysophospholipid receptors: signalling, pharmacology and regulation by lysophospholipid metabolism. Biochimica et Biophysica Acta (BBA)-Biomembranes, 1768(4), 923-940. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. (n.d.). sphingosylphosphorylcholine Ligand Activity Charts. GtoPdb Ligand ID: 4032. View Source
• [3] Berger, A., Bittman, R., Schmidt, R. R., & Spiegel, S. (1996). Structural requirements of sphingosylphosphocholine and sphingosine-1-phosphate for stimulation of activator protein-1 activity. Molecular Pharmacology, 50(3), 451-457. View Source

C6 SM Applications

Negative Control for SPC Signaling

Given that N-hexanoylsphingosylphosphorylcholine (C6-SM) exhibits zero acetylcholinesterase inhibitory activity [1] and, based on SAR, lacks calcium-mobilizing capacity [2], it is ideally suited as a structurally related negative control in experiments investigating SPC-mediated signaling. Researchers can administer C6-SM alongside SPC to confirm that observed effects are specifically attributable to the lysosphingolipid's free amino group rather than the sphingoid backbone or phosphocholine headgroup. This application is particularly relevant for studies of atopic dermatitis, where elevated SPC levels correlate with AChE suppression, and for neuronal calcium signaling investigations [1][3].

Detergent-Free Membrane Trafficking Probe

The short C6 acyl chain of N-hexanoylsphingosylphosphorylcholine confers enhanced aqueous solubility compared to long-chain native sphingomyelins (C16-C24), enabling exogenous delivery to cells without detergent solubilization that could compromise membrane integrity [4]. This property makes C6-SM the preferred sphingomyelin substrate for studying intracellular lipid trafficking, metabolism, and sorting pathways—particularly when using fluorescently labeled derivatives (e.g., C6-NBD-SM) to visualize transport dynamics [5]. Investigators can track the fate of exogenously added sphingomyelin without the confounding variable of membrane disruption associated with long-chain species.

EDG/S1P Receptor Negative Control

Since N-hexanoylsphingosylphosphorylcholine (C6-SM) lacks the free 2-amino group required for S1P/SPC receptor activation [6], it serves as an essential negative control in lysophospholipid receptor pharmacology assays. Researchers can use C6-SM to verify that observed receptor-mediated responses (e.g., β-arrestin recruitment, calcium flux, or cell migration) are specific to SPC or S1P agonism rather than nonspecific lipid effects. This application is critical for target validation studies involving EDG family receptors (S1P1-5) and orphan GPCRs responsive to lysosphingolipids [7].

Reference Standard for Lipidomics and Enzyme Assays

With a defined C6 acyl chain and ≥98% purity (TLC) , N-hexanoylsphingosylphosphorylcholine is a valuable reference standard for calibrating analytical methods in sphingolipidomics, including liquid chromatography-mass spectrometry (LC-MS) and thin-layer chromatography (TLC). It also serves as a substrate or inhibitor in enzymatic assays involving sphingomyelinases or sphingomyelin synthase, where its short chain length alters reaction kinetics in predictable ways, enabling mechanistic dissection of enzyme specificity [5]. The compound's availability in both unlabeled and fluorescent (NBD) forms further expands its utility across diverse analytical platforms.

Application

Selection Property

Validation Focus

SPC signaling negative control

N-acyl chain blocks SPC-like activity

Verify assay specificity against lysosphingolipid mediators

Detergent-free membrane trafficking probe

Short-chain aqueous solubility

Confirm intracellular delivery without membrane disruption

EDG/S1P receptor pharmacology

Absence of free amino group

Distinguish receptor-mediated vs. nonspecific lipid effects

Lipidomics & enzyme assay standard

Defined C6 chain & certified purity

Calibrate sphingolipidomic analytical platforms

• [1] Tsuchiya, S., Kageyama-Yahara, N., Hosonuma, M., Takahashi, H., Kuraishi, Y., & Kadowaki, M. (2021). A Novel Function of Sphingosylphosphorylcholine on the Inhibitory Effects of Acetylcholinesterase Activity. Biological and Pharmaceutical Bulletin, 44(11), 1717-1723. View Source
• [2] Berger, A., Bittman, R., Schmidt, R. R., & Spiegel, S. (1996). Structural requirements of sphingosylphosphocholine and sphingosine-1-phosphate for stimulation of activator protein-1 activity. Molecular Pharmacology, 50(3), 451-457. View Source
• [3] Tasaki, K., Kosaka, T., & Noda, M. (1996). Lysosphingomyelin-elicited Ca2+ mobilization from rat brain microsomes. Neuroscience Research, 25(3), 285-292. View Source
• [4] Sripada, P. K., Maulik, P. R., Hamilton, J. A., & Shipley, G. G. (1987). Partial synthesis and properties of a series of N-acyl sphingomyelins. Journal of Lipid Research, 28(6), 710-718. View Source
• [5] van Helvoort, A., van't Hof, W., & van Meer, G. (1995). Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation. Journal of Cell Science, 108(8), 2695-2706. View Source
• [6] Berger, A., Bittman, R., Schmidt, R. R., & Spiegel, S. (1996). Structural requirements of sphingosylphosphocholine and sphingosine-1-phosphate for stimulation of activator protein-1 activity. Molecular Pharmacology, 50(3), 451-457. View Source
• [7] IUPHAR/BPS Guide to Pharmacology. (n.d.). sphingosylphosphorylcholine Ligand Activity Charts. GtoPdb Ligand ID: 4032. View Source